Cas no 13103-49-6 (1-Propanol, 3-chloro-2,2-bis(chloromethyl)-, acetate)

1-Propanol, 3-chloro-2,2-bis(chloromethyl)-, acetate structure
13103-49-6 structure
Product Name:1-Propanol, 3-chloro-2,2-bis(chloromethyl)-, acetate
CAS No:13103-49-6
MF:C7H13Cl3O3
MW:251.535320043564
CID:1227528
PubChem ID:71354558
Update Time:2025-04-20

1-Propanol, 3-chloro-2,2-bis(chloromethyl)-, acetate Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol, 3-chloro-2,2-bis(chloromethyl)-, acetate
    • acetic acid,3-chloro-2,2-bis(chloromethyl)propan-1-ol
    • Acetic acid--3-chloro-2,2-bis(chloromethyl)propan-1-ol (1/1)
    • 13103-49-6
    • DTXSID30779050
    • Inchi: 1S/C5H9Cl3O.C2H4O2/c6-1-5(2-7,3-8)4-9;1-2(3)4/h9H,1-4H2;1H3,(H,3,4)
    • InChI Key: AVBARPBMOPJWQQ-UHFFFAOYSA-N
    • SMILES: ClCC(CCl)(CCl)CO.OC(C)=O

Computed Properties

  • Exact Mass: 249.993027g/mol
  • Monoisotopic Mass: 249.993027g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 95.4
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5Ų
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited